6-(Dimethoxymethyl)-3-methyl-3H-imidazo[4,5-b]pyridine

• IUPAC Name: 6-(dimethoxymethyl)-3-methylimidazo[4,5-b]pyridine
• InChI: InChI=1S/C10H13N3O2/c1-13-6-12-8-4-7(5-11-9(8)13)10(14-2)15-3/h4-6,10H,1-3H3
• InChI Key: UIDNYSCZICDRRN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CC(=C2)C(OC)OC
• Molecular Formula: C10H13N3O2
• DSSTOX Substance ID: DTXSID70674131
• Molecular Weight: 207.23 g/mol
• CAS RN: 1186311-14-7

Description

6-(Dimethoxymethyl)-3-methyl-3H-imidazo[4,5-b]pyridine, commonly referred to as 6-DMMIP, is an important organic compound with a wide range of applications in scientific research. This compound is a unique imidazopyridine derivative, which has been studied extensively due to its interesting properties and potential uses.

Scientific Research Applications

Potential in Organic Synthesis and Catalysis

6-(Dimethoxymethyl)-3-methyl-3H-imidazo[4,5-b]pyridine, as part of the heterocyclic N-oxide derivatives family, has been recognized for its utility as a versatile synthetic intermediate in organic chemistry. Its relevance extends to the synthesis of metal complexes, design of catalysts, and applications in asymmetric catalysis and synthesis. This compound's biological importance is underscored by its contribution to medicinal chemistry, particularly in the development of compounds with anticancer, antibacterial, and anti-inflammatory activities. The heterocyclic N-oxide motif, characteristic of this chemical, enables advanced chemistry and drug development investigations, highlighting its significance in organic syntheses, catalysis, and drug applications (Li et al., 2019).

Role in Medicinal Chemistry

In medicinal chemistry, derivatives of imidazo[4,5-b]pyridine, like this compound, have been instrumental in the creation of various bioactive molecules. This compound class has facilitated the exploration of new derivatives for potential therapeutic applications. The structural flexibility and pharmacological diversity of these compounds underscore their importance in drug discovery and development. They serve as a foundation for the design of new compounds with improved pharmacokinetic profiles and efficacy, demonstrating the pivotal role of imidazo[4,5-b]pyridine derivatives in advancing medicinal research (Garrido et al., 2021).

Applications in Chemosensing

Pyridine derivatives, including the imidazo[4,5-b]pyridine class, exhibit significant potential in chemosensing due to their high affinity for various ions and neutral species. This chemical's structural properties make it an excellent candidate for developing highly effective chemosensors for detecting different species in environmental, agricultural, and biological samples. The medicinal and analytical applications of pyridine derivatives, due to their diverse biological activities and potential as chemosensors, highlight the broad utility of compounds like this compound in scientific research (Abu-Taweel et al., 2022).